Cas no 2228084-15-7 (2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid)

• Product Name: 2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid
• CAS No: 2228084-15-7
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 6593031
• PubChem ID: 165703092
• Update Time: 2025-05-21

2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid
• EN300-1821984
• 2228084-15-7

• Inchi： 1S/C8H10N2O4/c1-4-2-6(10-9-4)5(8(13)14)3-7(11)12/h2,5H,3H2,1H3,(H,9,10)(H,11,12)(H,13,14)
• InChI Key： ZSYVTRITAAFTEQ-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1C=C(C)NN=1)=O

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 103Ų

Additional information on 2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid

2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid (CAS 2228084-15-7): A Comprehensive Overview

2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid (CAS 2228084-15-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This pyrazole derivative features a butanedioic acid (succinic acid) moiety attached to a 5-methyl-1H-pyrazole ring, making it a valuable intermediate in drug discovery and development.

The compound's molecular formula is C₈H₁₀N₂O₄, with a molecular weight of 198.18 g/mol. Its structural features include both acidic carboxyl groups and a heterocyclic pyrazole ring, which contribute to its versatile reactivity. Researchers are particularly interested in 2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid for its potential as a building block in medicinal chemistry, where it can serve as a precursor for various biologically active molecules.

Recent studies have explored the application of CAS 2228084-15-7 in the development of enzyme inhibitors and receptor modulators. The pyrazole moiety is known to interact with various biological targets, while the butanedioic acid portion provides opportunities for further chemical modifications. This dual functionality makes the compound particularly valuable in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid can be prepared through several routes, including the condensation of appropriate pyrazole precursors with maleic anhydride derivatives. The compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents and limited solubility in non-polar solvents.

The pharmaceutical industry has shown growing interest in pyrazole-containing compounds like 2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid due to their diverse biological activities. Recent patent literature reveals applications in areas such as anti-inflammatory agents, metabolic disorder treatments, and neurological therapeutics. The compound's ability to serve as a versatile scaffold makes it particularly valuable in combinatorial chemistry approaches.

Quality control of CAS 2228084-15-7 typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound should be stored under inert conditions at controlled temperatures to maintain stability. While not classified as hazardous under standard handling conditions, appropriate laboratory safety measures should always be observed when working with this chemical.

Market trends indicate increasing demand for specialized heterocyclic building blocks like 2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid, particularly from contract research organizations and pharmaceutical companies engaged in drug discovery programs. The global market for such intermediates is projected to grow steadily, driven by expanding research in targeted therapies and personalized medicine.

Researchers frequently search for information about pyrazole derivatives synthesis, CAS 2228084-15-7 applications, and pharmaceutical intermediates, reflecting the compound's relevance in current scientific investigations. The structural features of 2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid make it particularly interesting for studies involving molecular recognition and drug-target interactions.

In biochemical applications, the compound's dicarboxylic acid functionality allows for conjugation with various biomolecules, while the pyrazole nitrogen atoms offer potential coordination sites for metal ions. These properties have led to investigations in areas such as metalloenzyme inhibition and the development of diagnostic agents.

The thermal stability of 2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid has been characterized through thermogravimetric analysis, showing decomposition temperatures above 200°C under nitrogen atmosphere. This thermal profile suggests suitability for various synthetic processes requiring elevated temperatures.

Regulatory considerations for CAS 2228084-15-7 vary by region, but the compound currently falls outside most controlled substance lists. However, researchers should verify local regulations before procurement or use. The material safety data sheet (MSDS) provides comprehensive handling and disposal guidelines for this chemical.

Recent scientific literature highlights innovative applications of pyrazole-carboxylic acid derivatives in materials science, including their use as ligands for functional materials and as components in supramolecular assemblies. The structural versatility of 2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid makes it a candidate for such advanced applications.

For researchers seeking alternatives or related compounds, structural analogs might include various pyrazole-dicarboxylic acids or alkyl-substituted pyrazole derivatives. The specific substitution pattern of 5-methyl-1H-pyrazole in this compound offers distinct electronic and steric properties that differentiate it from similar structures.

Future research directions for 2-(5-methyl-1H-pyrazol-3-yl)butanedioic acid may explore its potential in green chemistry applications, biocatalysis, or as a template for novel drug candidates. The growing emphasis on sustainable chemistry practices may drive innovation in the synthesis and application of such valuable intermediates.